3-Chloro-8-methyl-8-azabicyclo[3.2.1]octane

• CAS No.: 13514-03-9
• Molecular Formula: C8H14ClN
• Molecular Weight: 159.65 g/mol
• IUPAC Name: 3-chloro-8-methyl-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C8H14ClN/c1-10-7-2-3-8(10)5-6(9)4-7/h6-8H,2-5H2,1H3
• InChI Key: WXRBWXUZUHYHQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1CC(C2)Cl

Description

3-Chloro-8-methyl-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C8H14ClN and its molecular weight is 159.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Cyano-8-methyl-8-azabicyclo[3.2.1]octane (IV) can be prepared by treating tropinone (V) with tosylmethyl isocyanide in the presence of a suitable base, such as potassium ethoxide. Alternatively, 3-cyano-8-methyl-8-azabicyclo[3.2.1]octane (IV) can be prepared by treating tropine (X) with thionyl chloride to give 3-chloro-8-methyl-8-azabicyclo[3.2.1]octane (XII) and reacting (XII) with cyanide as described in J. Am. Chem. Soc., (1958) 80, 4677.

Synthesis routes and methods II

Procedure details

To a solution of 95 g pseudotropine in 420 ml abs. CHCl3 are added dropwise at 0° 195 ml thionyl chloride within 20 minutes. The reaction mixture is refluxed for 4 hours, then left overnight at room temperature and then heated to 60°-65° for 3 hours. The mixture is then diluted with CH2Cl2 to a volume of ca. 100 to 150 ml and poured on ice-water. A 35% aqueous NaOH solution is added to a pH 11 and then dry ice to a pH 10. After extraction with CH2Cl2 and distillation of the extracts (second fraction~97°-98°) the title compound is obtained.